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Compound of Interest

4-Amino-3-chlorobenzenesulfonic
Compound Name: _
acid

Cat. No.: B042906

An In-depth Technical Guide on the Physicochemical Properties of 4-Amino-3-
chlorobenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
4-Amino-3-chlorobenzenesulfonic acid, a compound of interest in various chemical and
pharmaceutical research areas. This document compiles available data on its physical and
chemical characteristics, outlines general experimental protocols for their determination, and
presents logical workflows through diagrams.

Core Physicochemical Properties

4-Amino-3-chlorobenzenesulfonic acid is an organic compound featuring an aniline core
substituted with a sulfonic acid group and a chlorine atom. Its chemical structure dictates its
physical and chemical behaviors, which are crucial for its handling, application, and
development in research and industry.

General and Computational Data

The fundamental identifiers and computed molecular properties of 4-Amino-3-
chlorobenzenesulfonic acid are summarized below. These values are essential for
stoichiometric calculations, database referencing, and computational modeling.
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Property Value Source
CAS Number 98-35-1 [1]
Molecular Formula C6H6CINO3S [11[2][3]
Molecular Weight 207.63 g/mol [11[3]

Monoisotopic Mass

206.9756919 Da

[1]2]

4-amino-3-
IUPAC Name ] ] [2]
chlorobenzenesulfonic acid
EINECS 202-660-7 [1][3]
XLogP3-AA 206.9756919 [1]
Topological Polar Surface Area  88.8 A2 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor
ydrog p 4 [1]
Count
Rotatable Bond Count 2 [1]
Complexity 248 [1]

Physical Properties

The physical state and thermal properties of a compound are critical for determining its storage
conditions and potential processing methods.
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Property Value Source
Not explicitly available, but
Appearance related compounds are [4]
crystalline powders.
] ] >300 °C (for the related isomer
Melting Point ) ) )
3-Aminobenzenesulfonic acid)
Data not available (likely
Boiling Point decomposes at high
temperatures).
Molar Refractivity 45.54 cm3 [1]
Molar Volume 126.4 cm3 [1]
Index of Refraction 1.639 [1]

Surface Tension

69.7 dyne/cm

[1]

Solubility and Partition Coefficients

Solubility in various solvents and partition coefficients are determinants of a compound's

behavior in different environments, including biological systems.
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Property Value Source
ACD/LogP 0.83 [1]
ACD/LogD (pH 5.5) -2.67 [1]
ACD/LogD (pH 7.4) -2.67 [1]

Very slightly soluble in ethanol
and methanol (for the related
isomer 3-

Solubility Aminobenzenesulfonic acid).
Highly soluble in water (for the
related compound 4-

Chlorobenzenesulfonic acid).

[5]

Experimental Protocols

Detailed experimental protocols for the determination of physicochemical properties of 4-
Amino-3-chlorobenzenesulfonic acid are not readily available in the provided search results.
However, standard analytical methods are employed for such characterizations.

General Analytical Workflow

A typical workflow for the physicochemical characterization of a synthesized compound like 4-
Amino-3-chlorobenzenesulfonic acid is outlined below. This process ensures the identity,
purity, and key properties of the compound are accurately determined.

Caption: General workflow for the synthesis, purification, and physicochemical characterization

of a chemical compound.

Synthesis

While a specific protocol for 4-Amino-3-chlorobenzenesulfonic acid is not detailed, the

synthesis of related compounds often involves the sulfonation of a corresponding aniline or the
modification of a pre-existing benzenesulfonic acid derivative. For instance, the synthesis of 4-
amino-3-chlorophenol starts from p-aminobenzenesulfonic acid, which undergoes diazotization
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followed by further reactions.[6] A potential high-level synthesis pathway could involve the
chlorination of 4-aminobenzenesulfonic acid.

Caption: A conceptual pathway for the synthesis of 4-Amino-3-chlorobenzenesulfonic acid.

Spectroscopic Analysis

Spectroscopic techniques are fundamental for elucidating the chemical structure of a molecule.
¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to determine
the carbon-hydrogen framework of the molecule. While specific spectra for 4-Amino-3-

chlorobenzenesulfonic acid are not provided, related compounds have been characterized
using these methods.[1][7]

« Infrared (IR) Spectroscopy: IR spectroscopy helps identify the functional groups present in
the molecule, such as the amino (N-H), sulfonyl (S=0), and aromatic (C=C) groups.

e Mass Spectrometry (MS): MS is used to determine the molecular weight and fragmentation
pattern of the compound, confirming its elemental composition.[8][9]

o UV-Vis Spectroscopy: This technique provides information about the electronic transitions
within the molecule and is often used to study compounds with aromatic systems.[10][11][12]

Chromatographic Methods

Chromatographic techniques are essential for assessing the purity of the compound.

o High-Performance Liquid Chromatography (HPLC): HPLC is a primary method for
determining the purity of a sample and can also be used for quantification.

e Thin-Layer Chromatography (TLC): TLC is a simpler chromatographic technique used for
monitoring the progress of a reaction and for preliminary purity assessment.

These analytical methods are standard in organic chemistry and are applicable to the
characterization of 4-Amino-3-chlorobenzenesulfonic acid.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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